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Compound Name: Mmp2-IN-1

Cat. No.: B10857014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Mmp2-IN-1
Matrix Metalloproteinase-2 (MMP-2), also known as gelatinase A, is a zinc-dependent

endopeptidase that plays a critical role in the degradation of the extracellular matrix (ECM),

particularly type IV collagen, a major component of the basement membrane.[1][2] The activity

of MMP-2 is crucial for normal physiological processes like tissue remodeling, embryonic

development, and angiogenesis.[2][3] However, its overexpression is strongly associated with

the pathology of various diseases, including cancer.[1][4] In oncology, elevated MMP-2 activity

facilitates tumor invasion, metastasis, and angiogenesis by breaking down the physical barriers

of the ECM.[5][6][7]

Mmp2-IN-1 is a potent, cell-permeable inhibitor of MMP-2.[8] It exhibits remarkable

antiproliferative activity against certain cancer cells by inducing cell cycle arrest and apoptosis.

[9] Its mechanism of action is believed to involve the chelation of the zinc ion essential for the

catalytic activity of the MMP-2 enzyme, thereby blocking its function.[6] These characteristics

make Mmp2-IN-1 a valuable tool for investigating the role of MMP-2 in cancer biology and for

preclinical studies in drug development.

MMP-2 Activation and Signaling Pathway
MMP-2 is typically secreted as an inactive zymogen, proMMP-2. Its activation is a tightly

regulated, multi-step process that often occurs on the cell surface. A key pathway involves the
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formation of a ternary complex between proMMP-2, Tissue Inhibitor of Metalloproteinases-2

(TIMP-2), and a membrane-bound MMP, most notably Membrane Type 1-MMP (MT1-MMP).

[10][11] An active MT1-MMP then cleaves the pro-domain of MMP-2, yielding the active

enzyme which can degrade ECM components, promoting cell invasion and migration.[11]

Mmp2-IN-1 targets the active form of MMP-2, inhibiting its downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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